Cas no 1047076-60-7 (4-(CYCLOPROPYLMETHYL)-4H-THIENO[3,2-B]PYRROLE-5-CARBOXYLIC ACID)

• Product Name: 4-(CYCLOPROPYLMETHYL)-4H-THIENO[3,2-B]PYRROLE-5-CARBOXYLIC ACID
• CAS No: 1047076-60-7
• MF: C₁₁H₁₁NO₂S
• MW: 221.275541543961
• MDL: MFCD14236896
• CID: 4569501
• PubChem ID: 42656465
• Update Time: 2025-10-31

4-(CYCLOPROPYLMETHYL)-4H-THIENO[3,2-B]PYRROLE-5-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 4-(cyclopropylmethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
• 4H-Thieno[3,2-b]pyrrole-5-carboxylic acid, 4-(cyclopropylmethyl)-
• 4-(CYCLOPROPYLMETHYL)-4H-THIENO[3,2-B]PYRROLE-5-CARBOXYLIC ACID

• MDL： MFCD14236896
• Inchi： 1S/C11H11NO2S/c13-11(14)9-5-10-8(3-4-15-10)12(9)6-7-1-2-7/h3-5,7H,1-2,6H2,(H,13,14)
• InChI Key： MRKJSPWOIHDBTH-UHFFFAOYSA-N
• SMILES： N1(CC2CC2)C(C(O)=O)=CC2SC=CC1=2

Additional information on 4-(CYCLOPROPYLMETHYL)-4H-THIENO[3,2-B]PYRROLE-5-CARBOXYLIC ACID

4-(Cyclopropylmethyl)-4H-Thieno[3,2-b]pyrrole-5-carboxylic Acid: An Overview of Its Structure, Properties, and Applications

4-(Cyclopropylmethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid (CAS No. 1047076-60-7) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound belongs to the class of heterocyclic compounds and is characterized by its thienopyrrole core and a cyclopropylmethyl substituent. The combination of these structural features imparts a range of interesting chemical and biological properties, making it a valuable candidate for various applications.

The structure of 4-(cyclopropylmethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid is noteworthy for its intricate arrangement of functional groups. The thienopyrrole core consists of a thiophene ring fused to a pyrrole ring, providing a rigid and planar structure that is often associated with enhanced stability and reactivity. The cyclopropylmethyl substituent adds a degree of flexibility and hydrophobicity to the molecule, which can influence its solubility and interactions with biological targets. The carboxylic acid group at the 5-position further enhances the compound's reactivity and functional versatility.

In terms of chemical properties, 4-(cyclopropylmethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid exhibits several notable characteristics. It is relatively stable under standard laboratory conditions but can undergo various chemical transformations, such as esterification, amidation, and coupling reactions. These transformations are crucial for the synthesis of derivatives with tailored properties for specific applications. Additionally, the compound's ability to form stable complexes with metal ions has been explored in coordination chemistry studies.

The biological activity of 4-(cyclopropylmethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid has been a focus of recent research. Studies have shown that this compound possesses potent anti-inflammatory and anti-cancer properties. For instance, it has been reported to inhibit the activity of COX-2 (cyclooxygenase-2), an enzyme involved in the production of inflammatory prostaglandins. This makes it a promising candidate for the development of new anti-inflammatory drugs. Furthermore, preliminary studies have indicated that the compound can induce apoptosis in cancer cells by modulating key signaling pathways.

In the context of pharmaceutical research, 4-(cyclopropylmethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid has shown promise as a lead compound for drug discovery. Its unique structure and biological activity make it an attractive starting point for the design and synthesis of novel therapeutic agents. Researchers are actively exploring its potential in treating various diseases, including inflammatory disorders and cancer. The compound's ability to cross cell membranes and interact with specific protein targets also enhances its drug-like properties.

Recent advancements in synthetic methods have facilitated the efficient production of 4-(cyclopropylmethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid on a larger scale. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the cyclopropylmethyl substituent onto the thienopyrrole core. This method offers high yields and excellent regioselectivity, making it suitable for industrial-scale synthesis. Additionally, green chemistry principles are being applied to minimize environmental impact during production.

The safety profile of 4-(cyclopropylmethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid is another important consideration in its development as a pharmaceutical agent. Preliminary toxicology studies have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. However, further investigations are needed to fully assess its safety in long-term use and across different patient populations.

In conclusion, 4-(cyclopropylmethyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid (CAS No. 1047076-60-7) is a multifaceted compound with significant potential in various scientific and pharmaceutical applications. Its unique structure, chemical properties, biological activity, and synthetic accessibility make it an exciting area of ongoing research. As more studies are conducted, it is likely that this compound will continue to reveal new insights and opportunities for innovation in the fields of chemistry and medicine.